Cas no 1807292-23-4 (2-Cyano-4,5-dimethylphenylacetic acid)

2-Cyano-4,5-dimethylphenylacetic acid is a specialized organic compound featuring a cyano group and a carboxylic acid functionality on a dimethyl-substituted phenyl ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its reactivity in condensation, cyclization, and coupling reactions. Its high purity and stability under standard conditions ensure consistent performance in multi-step syntheses. The compound’s well-defined molecular architecture also facilitates its use in the development of biologically active molecules, offering precise control over stereochemistry and functional group compatibility.

2-Cyano-4,5-dimethylphenylacetic acid structure

1807292-23-4 structure

Product Name:2-Cyano-4,5-dimethylphenylacetic acid

CAS No:1807292-23-4

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:4789491

Update Time:2025-06-06

2-Cyano-4,5-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4,5-dimethylphenylacetic acid
- Inchi： 1S/C11H11NO2/c1-7-3-9(5-11(13)14)10(6-12)4-8(7)2/h3-4H,5H2,1-2H3,(H,13,14)
- InChI Key： OUBHETMSGDZYEH-UHFFFAOYSA-N
- SMILES： OC(CC1C(C#N)=CC(C)=C(C)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 266
XLogP3: 1.8
Topological Polar Surface Area: 61.1

2-Cyano-4,5-dimethylphenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013249-250mg	2-Cyano-4,5-dimethylphenylacetic acid	1807292-23-4	97%	250mg	$489.60	2023-09-03
Alichem	A010013249-500mg	2-Cyano-4,5-dimethylphenylacetic acid	1807292-23-4	97%	500mg	$855.75	2023-09-03
Alichem	A010013249-1g	2-Cyano-4,5-dimethylphenylacetic acid	1807292-23-4	97%	1g	$1504.90	2023-09-03